2-(4-bromophenoxy)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-(4-bromophenoxy)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C17H13BrN2O2S/c18-13-6-8-14(9-7-13)22-10-16(21)20-17-19-15(11-23-17)12-4-2-1-3-5-12/h1-9,11H,10H2,(H,19,20,21)
• InChI Key: XVEVFSVMGGMPOR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC(=N2)NC(=O)COC3=CC=C(C=C3)Br
• Molecular Formula: C17H13BrN2O2S
• Molecular Weight: 389.3 g/mol

Description

2-(4-bromophenoxy)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide, also known as BPTA, is a chemical compound that has been the subject of extensive scientific research due to its potential applications in the field of medicinal chemistry. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for the development of new drugs and therapies.

Mechanism of Action

The mechanism of action of 2-(4-bromophenoxy)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide is not fully understood, but it is believed to act as an inhibitor of certain enzymes and proteins involved in various cellular processes. This may result in the modulation of various signaling pathways and the regulation of gene expression, leading to the observed biochemical and physiological effects.
Biochemical and Physiological Effects:
2-(4-bromophenoxy)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide has been found to exhibit a range of biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been shown to have neuroprotective effects and to promote the regeneration of damaged neurons.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-bromophenoxy)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide in lab experiments is its relatively simple synthesis method, which allows for the production of large quantities of the compound. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to predict its effects in different experimental settings.

Future Directions

There are several future directions for research on 2-(4-bromophenoxy)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide, including further investigation of its mechanism of action, exploration of its potential as a therapeutic agent for various diseases, and development of new derivatives with improved pharmacological properties. Additionally, the use of 2-(4-bromophenoxy)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide in combination with other drugs or therapies may also be explored as a potential strategy for improving treatment outcomes.

Scientific Research Applications

2-(4-bromophenoxy)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide has been the subject of extensive scientific research due to its potential applications in the field of medicinal chemistry. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for the development of new drugs and therapies.